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Introduction

Imidocarb is a carbanilide derivative with potent antiprotozoal activity, widely utilized in
veterinary medicine for the treatment and prophylaxis of babesiosis and other parasitic
infections in livestock and companion animals.[1] A thorough understanding of its chemical and
physical properties is fundamental for formulation development, pharmacokinetic and
pharmacodynamic studies, and the design of new therapeutic agents. This technical guide
provides a comprehensive analysis of the core chemical and physical characteristics of
Imidocarb, supported by structured data, and a visualization of the interplay between its key
properties.

Chemical Identity and Structure

Imidocarb's chemical structure is characterized by a central urea moiety linking two phenyl
rings, each substituted with a 4,5-dihydro-1H-imidazol-2-yl group.[2] This structure is pivotal to
its biological activity.
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Physicochemical Properties

The physicochemical properties of a drug substance are critical determinants of its absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation

characteristics.
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Experimental
Property Value . Source
Conditions/Notes

) ] >235°C
Melting Point N
(decomposition)
» ] 677.1°C at 760 mmHg
Boiling Point )
(Predicted)
Water Solubility 0.169 mg/mL ALOGPS prediction
Moderately soluble Qualitative description

For Imidocarb
Limited solubility ) )
dipropionate

logP (Octanol-Water

B o 2.22 ALOGPS prediction
Partition Coefficient)
1.62 ChemAxon prediction
0.4 XLogP3-AA prediction
o o Strongest Acidic:
pKa (Acid Dissociation o
11.38 Strongest ChemAxon prediction
Constant) _
Basic: 9.54
13.81£0.70
(Predicted)
White to off-white
Appearance

crystalline powder

Note on Imidocarb Dipropionate: Imidocarb is often used as its dipropionate salt, which has a
molecular formula of C25H32NeOs and a molecular weight of 496.56 g/mol . The salt form
generally exhibits different solubility and melting point characteristics compared to the free
base. For instance, the melting point of Imidocarb dipropionate is reported as 203°C
(decomposition).

Experimental Protocols
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The precise experimental methodologies for determining the fundamental physicochemical
properties of Imidocarb are not extensively detailed in publicly available literature. However,
these properties are typically determined using standardized protocols as outlined by major
pharmacopoeias (e.g., USP, Ph. Eur.) and OECD guidelines for the testing of chemicals.

A common analytical technique for the quantification of Imidocarb in biological matrices is
High-Performance Liquid Chromatography (HPLC). A published method for the determination
of Imidocarb residues in bovine liver and muscle involved HPLC analysis. Another study
details an HPLC method with diode-array detection for the assay of Imidocarb in bovine meat
and milk. This method utilized a reversed-phase C18 column with a mobile phase of 0.1%
trifluoroacetic acid and acetonitrile (85:15, v/v) and UV detection at 260 nm. Sample
preparation involved solid-phase extraction.

Interplay of Physicochemical Properties

The chemical and physical properties of Imidocarb are interconnected and collectively
influence its behavior in biological systems and its formulation requirements. The following
diagram illustrates these relationships.
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Logical Relationships of Imidocarb's Properties

Chemical Structure
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Chemical Stability
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Distribution in Tissues

Click to download full resolution via product page
Interplay of Imidocarb's Physicochemical Properties.

Conclusion

This technical guide provides a consolidated overview of the essential chemical and physical
properties of Imidocarb. The tabulated data offers a clear and concise reference for
researchers and professionals in the field of drug development. The provided visualization
highlights the critical relationships between these properties, which are paramount for
understanding the behavior of Imidocarb both in vitro and in vivo, and for the successful
development of effective and stable pharmaceutical formulations. Further research into the
experimental determination of these properties under various conditions would provide a more
complete profile of this important veterinary drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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